Cas no 2060039-25-8 (N-3-methyl-5-(propan-2-yloxy)phenylacetamide)

• Product Name: N-3-methyl-5-(propan-2-yloxy)phenylacetamide
• CAS No: 2060039-25-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD30498859
• CID: 5173586
• PubChem ID: 125451203
• Update Time: 2025-09-26

N-3-methyl-5-(propan-2-yloxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-methyl-5-(1-methylethoxy)phenyl]-
• N-3-methyl-5-(propan-2-yloxy)phenylacetamide

• MDL： MFCD30498859
• Inchi： 1S/C12H17NO2/c1-8(2)15-12-6-9(3)5-11(7-12)13-10(4)14/h5-8H,1-4H3,(H,13,14)
• InChI Key： AENAYVQEYXMYTJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC(C)C)=CC(C)=C1)(=O)C

Additional information on N-3-methyl-5-(propan-2-yloxy)phenylacetamide

Comprehensive Overview of N-3-methyl-5-(propan-2-yloxy)phenylacetamide (CAS No. 2060039-25-8)

N-3-methyl-5-(propan-2-yloxy)phenylacetamide, identified by its CAS number 2060039-25-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of phenylacetamide derivatives, which are known for their versatile applications in drug development and material science. The unique structural features of this molecule, including the methyl and isopropoxy substituents, contribute to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for N-3-methyl-5-(propan-2-yloxy)phenylacetamide has surged due to its potential role in the synthesis of small-molecule therapeutics. Researchers are particularly intrigued by its structural analogs, which have shown promise in targeting specific enzymatic pathways. For instance, compounds with similar phenylacetamide backbones have been investigated for their anti-inflammatory and analgesic properties, aligning with the growing focus on non-opioid pain management solutions—a hot topic in modern pharmacology.

The compound's CAS No. 2060039-25-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Its propan-2-yloxy moiety enhances lipophilicity, a critical factor in optimizing drug bioavailability—a key concern for researchers developing orally active pharmaceuticals. This attribute has positioned N-3-methyl-5-(propan-2-yloxy)phenylacetamide as a candidate for further exploration in central nervous system (CNS) drug design, where blood-brain barrier penetration is essential.

From a synthetic chemistry perspective, the preparation of N-3-methyl-5-(propan-2-yloxy)phenylacetamide involves multi-step organic reactions, including etherification and amidation. These processes are often optimized for green chemistry principles, addressing the increasing demand for sustainable synthesis methods. The compound's isopropoxy group also makes it a valuable intermediate for constructing more complex architectures, such as heterocyclic compounds, which are prevalent in agrochemicals and crop protection agents.

In the context of AI-driven drug discovery, N-3-methyl-5-(propan-2-yloxy)phenylacetamide has been flagged in computational studies for its molecular docking potential. Its hydrogen-bonding capacity and steric profile align with targets like G-protein-coupled receptors (GPCRs), a focal point in precision medicine initiatives. This aligns with trending searches for "AI in chemical optimization" and "computational pharmacology," highlighting its intersection with cutting-edge technology.

Quality control and analytical characterization of CAS No. 2060039-25-8 typically employ advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent pharmaceutical-grade standards, a priority for manufacturers catering to regulatory-compliant markets. The compound's stability under various pH conditions further broadens its utility in formulation science, another area of high search volume in the chemical industry.

Looking ahead, N-3-methyl-5-(propan-2-yloxy)phenylacetamide exemplifies the innovation driving next-generation chemical entities. Its adaptability across drug discovery, agrochemicals, and material science underscores its multidisciplinary appeal. As research continues to uncover new applications, this compound is poised to remain a staple in the toolkit of chemists and pharmacologists alike, answering the call for structurally diverse and functionally robust molecules in modern science.